![molecular formula C17H14FN5O2 B5703887 N-(3-acetylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide](/img/structure/B5703887.png)
N-(3-acetylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide
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Overview
Description
N-(3-acetylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide is a chemical compound that has garnered significant attention in the field of scientific research. This compound is a tetrazole derivative with potential pharmaceutical applications due to its unique chemical structure.
Scientific Research Applications
N-(3-acetylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide has potential pharmaceutical applications due to its unique chemical structure. This compound has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant activities in animal models. Additionally, this compound has been investigated for its potential as a treatment for Alzheimer's disease, Parkinson's disease, and epilepsy.
Mechanism of Action
The mechanism of action of N-(3-acetylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide is not fully understood. However, it is believed that this compound acts on the central nervous system by modulating the activity of neurotransmitters such as GABA and glutamate. Additionally, this compound may have an effect on the inflammatory response by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. This compound has been shown to reduce inflammation and pain in animal models. Additionally, this compound has been shown to have anticonvulsant effects and may have potential as a treatment for epilepsy. Finally, this compound has been investigated for its potential as a treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
The advantages of using N-(3-acetylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide in lab experiments include its unique chemical structure, its potential pharmaceutical applications, and its ability to modulate neurotransmitter activity. However, the limitations of using this compound in lab experiments include its unknown mechanism of action and potential side effects.
Future Directions
There are several future directions for the research of N-(3-acetylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide. These include investigating its potential as a treatment for neurodegenerative diseases, exploring its mechanism of action, and investigating its potential side effects in animal models. Additionally, this compound may have potential as a treatment for other conditions such as chronic pain and anxiety disorders.
Synthesis Methods
The synthesis of N-(3-acetylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide involves a multistep reaction process. The first step involves the reaction of 2-fluoroaniline with sodium azide to form 5-azido-2-fluoroaniline. This intermediate is then reacted with ethyl 3-acetylphenylacetate to form N-(3-acetylphenyl)-5-(2-fluorophenyl)-1H-tetrazole-2-acetamide. Finally, this intermediate is hydrolyzed to form this compound.
properties
IUPAC Name |
N-(3-acetylphenyl)-2-[5-(2-fluorophenyl)tetrazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FN5O2/c1-11(24)12-5-4-6-13(9-12)19-16(25)10-23-21-17(20-22-23)14-7-2-3-8-15(14)18/h2-9H,10H2,1H3,(H,19,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSQWEDOGKYIHNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)CN2N=C(N=N2)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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